Cas no 915776-16-8 (5-Isoxazolepropanoic acid, methyl ester)

• Product Name: 5-Isoxazolepropanoic acid, methyl ester
• CAS No: 915776-16-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1021689
• PubChem ID: 45117971
• Update Time: 2025-04-20

5-Isoxazolepropanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoic acid, methyl ester
• methyl 3-(1,2-oxazol-5-yl)propanoate
• DTXSID10668711
• methyl 3-(isoxazol-5-yl)propanoate
• 915776-16-8

• Inchi： 1S/C7H9NO3/c1-10-7(9)3-2-6-4-5-8-11-6/h4-5H,2-3H2,1H3
• InChI Key： TUTOLLXIEBDELH-UHFFFAOYSA-N
• SMILES： O1C(=CC=N1)CCC(=O)OC

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.5